Cas no 2097073-16-8 (2-Fluoro-L-tyrosine hydrochloride)

• Product Name: 2-Fluoro-L-tyrosine hydrochloride
• CAS No: 2097073-16-8
• MF: C₉H₁₁ClFNO₃
• MW: 235.639945268631
• MDL: MFCD30735815
• CID: 4771860
• PubChem ID: 135393157
• Update Time: 2025-05-25

2-Fluoro-L-tyrosine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-L-tyrosine hydrochloride
• SB35344
• 2-Fluoro-dl-tyrosine hydrochloride
• (S)-2-amino-3-(2-fluoro-4-hydroxyphenyl)propanoic acid hydrochloride
• 2-FLUORO-L-TYROSINE HCl
• (S)-2-Fluoro-tyrosine hydrochloride
• Y13603
• (2S)-2-amino-3-(2-fluoro-4-hydroxyphenyl)propanoic acid hydrochloride
• XID07316
• D85955
• 2097073-16-8
• MFCD30735815
• 2-Fluoro-L-tyrosine hydrochloride (H-L-Tyr(2-F)-OH.HCl)
• 2-Fluoro-L-tyrosinehydrochloride
• CS-0162065
• BS-45100

• MDL： MFCD30735815
• Inchi： 1S/C9H10FNO3.ClH/c10-7-4-6(12)2-1-5(7)3-8(11)9(13)14;/h1-2,4,8,12H,3,11H2,(H,13,14);1H/t8-;/m0./s1
• InChI Key： MVBVOABWDNQILK-QRPNPIFTSA-N
• SMILES： Cl.FC1C=C(C=CC=1C[C@@H](C(=O)O)N)O

Computed Properties

• Exact Mass: 235.0411491g/mol
• Monoisotopic Mass: 235.0411491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6

2-Fluoro-L-tyrosine hydrochloride Security Information

• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 2-Fluoro-L-tyrosine hydrochloride

Exploring the Potential of 2-Fluoro-L-Tyrosine Hydrochloride: A Comprehensive Overview

2-Fluoro-L-Tyrosine Hydrochloride, with the CAS number 2097073-16-8, is a fluorinated derivative of L-Tyrosine, an essential amino acid playing a critical role in various biological processes. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in drug discovery and development. The fluorination at the second position of the tyrosine molecule introduces distinct electronic and steric effects, which can significantly influence its interaction with biological systems.

The synthesis of 2-Fluoro-L-Tyrosine Hydrochloride involves a multi-step process, typically starting from L-Tyrosine. The introduction of the fluorine atom at the second position is achieved through a nucleophilic substitution reaction, followed by purification steps to ensure high purity. The hydrochloride form is often preferred for its enhanced solubility and stability, making it suitable for various experimental and therapeutic applications.

Recent studies have highlighted the potential of 2-Fluoro-L-Tyrosine Hydrochloride as a promising candidate in the field of oncology. Researchers have demonstrated that this compound can modulate key signaling pathways involved in cancer cell proliferation and metastasis. For instance, a 2023 study published in Nature Communications revealed that 2-Fluoro-L-Tyrosine Hydrochloride can inhibit the activity of certain kinases, thereby suppressing tumor growth in preclinical models. This finding underscores its potential as a novel therapeutic agent for treating various types of cancers.

In addition to its oncological applications, 2-Fluoro-L-Tyrosine Hydrochloride has shown promise in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier efficiently makes it an attractive candidate for targeting central nervous system disorders. A 2023 study conducted by researchers at Stanford University demonstrated that 2-Fluoro-L-Tyrosine Hydrochloride can enhance neuronal survival and reduce oxidative stress in vitro, suggesting its potential as a neuroprotective agent.

The pharmacokinetic properties of 2-Fluoro-L-Tyrosine Hydrochloride have also been extensively studied. Preclinical data indicate that this compound exhibits favorable bioavailability and pharmacokinetic profiles, making it suitable for oral administration. Furthermore, its metabolic stability has been evaluated in various animal models, revealing minimal off-target effects and acceptable toxicity profiles.

Beyond its therapeutic applications, 2-Fluoro-L-Tyrosine Hydrochloride has found utility as a tool compound in biochemical research. Its unique structure allows researchers to investigate the role of tyrosine derivatives in various cellular processes, including protein synthesis, signal transduction, and enzyme activity regulation. This has led to new insights into the mechanisms underlying several physiological and pathological processes.

In conclusion, 2-Fluoro-L-Tyrosine Hydrochloride, with its distinctive chemical properties and versatile applications, represents a valuable addition to the arsenal of compounds being explored for therapeutic development. As ongoing research continues to uncover its full potential, this compound is poised to make significant contributions to the fields of oncology, neurodegenerative diseases, and beyond.